molecular formula C5H6N2O4 B7893875 ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate

ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate

Cat. No.: B7893875
M. Wt: 158.11 g/mol
InChI Key: WAXXIDGUJFFVEJ-UHFFFAOYSA-N
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Description

The compound with the identifier “ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate” is a chemical entity listed in various chemical databases. It is known for its unique structure and properties, which make it a subject of interest in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate are also not explicitly documented. Typically, such compounds are produced using advanced chemical synthesis techniques in controlled environments to ensure purity and yield.

Chemical Reactions Analysis

Types of Reactions

ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions can vary depending on the desired outcome .

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The conditions often involve controlled temperatures, pressures, and pH levels to optimize the reaction rates and yields.

Major Products Formed

Scientific Research Applications

ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate has several scientific research applications across various fields:

Comparison with Similar Compounds

Similar Compounds

Similar compounds to ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate can be identified using chemical databases that compare structural and functional similarities. Examples of similar compounds include those with similar molecular weights, functional groups, and chemical properties .

Uniqueness

The uniqueness of this compound lies in its specific chemical structure and properties, which differentiate it from other similar compounds. This uniqueness makes it valuable for specific scientific and industrial applications.

Properties

IUPAC Name

ethyl 5-oxo-2H-1,2,4-oxadiazole-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6N2O4/c1-2-10-4(8)3-6-5(9)11-7-3/h2H2,1H3,(H,6,7,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WAXXIDGUJFFVEJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NC(=O)ON1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)C1=NC(=O)ON1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

158.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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